3-iodo-N-(oxan-4-ylmethyl)aniline
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Description
Significance of Aniline (B41778) Derivatives in Chemical Synthesis and Materials Science
Aniline and its derivatives are fundamental building blocks in the chemical industry. sci-hub.seresearchgate.net Their utility spans the synthesis of a vast array of products, including polymers, dyes, pigments, and pharmaceuticals. sci-hub.seresearchgate.net The amino group on the aniline ring provides a reactive handle for various chemical transformations, making these compounds versatile precursors in manufacturing. sci-hub.se In materials science, aniline derivatives are crucial for creating polymers with specific electronic and thermal properties, such as polyaniline, which is a well-known conductive polymer. rsc.orgrsc.org The ability to introduce different functional groups onto the aniline scaffold allows for the fine-tuning of the resulting material's properties. rsc.orgrsc.org
Role of Halogenated Anilines in Contemporary Synthetic Methodologies
Halogenated anilines are particularly valuable in modern synthetic chemistry due to their role as key intermediates in cross-coupling reactions. nih.gov The presence of a halogen, such as iodine, on the aromatic ring provides a site for the formation of new carbon-carbon and carbon-heteroatom bonds through transition-metal-catalyzed reactions like the Suzuki, Heck, and Buchwald-Hartwig couplings. nih.govrsc.orgacs.org These reactions are foundational in the construction of complex molecules, including pharmaceuticals and functional materials. nih.govacs.org While traditionally aryl iodides were considered less reactive in some palladium-catalyzed C-N bond-forming reactions compared to other aryl halides, recent advancements have led to highly efficient methods for their use. nih.gov The strategic placement of a halogen on the aniline ring allows for regioselective functionalization, a critical aspect of complex molecule synthesis. nih.gov
Contextualizing N-Alkylation and Aryl Iodide Functionalities in Molecular Design
The design of novel organic compounds often relies on the strategic combination of different functional groups to achieve desired properties. In the case of 3-iodo-N-(oxan-4-ylmethyl)aniline, two key functionalities are present: an N-alkyl group and an aryl iodide.
N-Alkylation: The process of adding an alkyl group to a nitrogen atom, is a fundamental transformation in organic synthesis, particularly in the pharmaceutical industry. researchgate.netacsgcipr.org It is a common strategy to modify the biological activity and physicochemical properties of a molecule. researchgate.net The introduction of the oxan-4-ylmethyl group in 3-iodo-N-(oxan-4-ylmethyl)aniline is an example of N-alkylation.
Aryl Iodide Functionality: The iodine atom on the aromatic ring serves as a versatile synthetic handle. Aryl iodides are often preferred substrates in various cross-coupling reactions due to the high reactivity of the carbon-iodine bond. nih.govresearchgate.net This allows for the introduction of a wide range of substituents at the iodine position, enabling the synthesis of diverse and complex molecular architectures. researchgate.netacs.org The development of methods for the in-situ conversion of less reactive aryl bromides to more reactive aryl iodides further highlights the importance of this functionality. rsc.org
The combination of these two functionalities in a single molecule, as seen in 3-iodo-N-(oxan-4-ylmethyl)aniline, creates a bifunctional building block with significant potential for the synthesis of more complex and potentially bioactive molecules.
Overview of Research Directions for Novel Multifunctional Organic Compounds
The development of novel multifunctional organic compounds is a major focus of current chemical research. Scientists are exploring new synthetic strategies to create molecules with unique combinations of functional groups that can lead to new materials with advanced properties or new therapeutic agents. researchgate.net The indolizine (B1195054) scaffold, for instance, is a privileged structure in medicinal chemistry that has been the subject of extensive research for its potential anticancer properties. researchgate.net The synthesis of such complex scaffolds often relies on the use of versatile building blocks that can undergo a variety of chemical transformations. The investigation of compounds like 3-iodo-N-(oxan-4-ylmethyl)aniline contributes to this field by providing a platform for the development of new synthetic methodologies and the creation of novel molecular structures with potential applications in various scientific disciplines.
Chemical Properties of 3-iodo-N-(oxan-4-ylmethyl)aniline
The chemical properties of 3-iodo-N-(oxan-4-ylmethyl)aniline are determined by its molecular structure, which includes an iodinated aniline ring and an N-substituted oxane moiety.
| Property | Value |
| IUPAC Name | 3-iodo-N-(tetrahydro-2H-pyran-4-ylmethyl)aniline sigmaaldrich.com |
| CAS Number | 1274587-40-4 sigmaaldrich.com |
| Molecular Formula | C12H16INO sigmaaldrich.com |
Synthesis of 3-iodo-N-(oxan-4-ylmethyl)aniline
The synthesis of N-substituted iodoanilines like 3-iodo-N-(oxan-4-ylmethyl)aniline typically involves a multi-step process. A common approach is the N-alkylation of the corresponding iodoaniline.
A general method for the N-alkylation of anilines involves reacting the aniline with an appropriate alkyl halide in the presence of a base. mdpi.com In the case of 3-iodo-N-(oxan-4-ylmethyl)aniline, this would involve the reaction of 3-iodoaniline (B1194756) with a suitable derivative of 4-(chloromethyl)oxane.
Alternatively, palladium-catalyzed reactions can be employed for the synthesis of N-substituted anilines. For instance, the palladium-catalyzed annulation of ortho-iodoanilines has been used to synthesize N-methyl-tryptophan derivatives. nih.gov While this specific example involves an ortho-iodoaniline and leads to a different final product, the underlying principles of palladium-catalyzed C-N bond formation are relevant to the synthesis of N-substituted iodoanilines in general. nih.gov
Properties
Molecular Formula |
C12H16INO |
|---|---|
Molecular Weight |
317.17 g/mol |
IUPAC Name |
3-iodo-N-(oxan-4-ylmethyl)aniline |
InChI |
InChI=1S/C12H16INO/c13-11-2-1-3-12(8-11)14-9-10-4-6-15-7-5-10/h1-3,8,10,14H,4-7,9H2 |
InChI Key |
FZTOLTITUXBOLQ-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCC1CNC2=CC(=CC=C2)I |
Origin of Product |
United States |
Synthetic Strategies for 3 Iodo N Oxan 4 Ylmethyl Aniline
Retrosynthetic Analysis of the Target Compound
Retrosynthetic analysis is a technique used to plan a synthesis by deconstructing the target molecule into simpler, commercially available precursors. amazonaws.com This process involves breaking bonds (disconnections) to identify potential synthetic routes.
The most direct retrosynthetic approach involves the disconnection of the bond between the aniline (B41778) nitrogen and the benzylic-type carbon of the oxane methyl group. This C-N bond is a logical point for disconnection as its formation corresponds to well-established N-alkylation reactions. amazonaws.com
This disconnection yields two primary synthons:
3-Iodoaniline (B1194756) : A commercially available, substituted aniline that serves as the nucleophile. iucr.orgchemicalbook.com
An electrophilic equivalent of the (oxan-4-yl)methyl group : This can be derived from tetrahydropyran-4-carbaldehyde (for reductive amination) or a corresponding halide like 4-(bromomethyl)oxane (for direct nucleophilic substitution).
The forward synthesis would, therefore, involve the reaction of 3-iodoaniline with an appropriate electrophile derived from the oxane moiety, most commonly via reductive amination.
An alternative disconnection strategy targets the carbon-iodine bond on the aromatic ring. This approach is less common for this specific target but represents a valid synthetic possibility.
This disconnection leads to the following precursors:
N-(oxan-4-ylmethyl)aniline : This secondary amine would be the substrate for iodination.
An iodinating agent : A source of electrophilic iodine, such as iodine monochloride or N-iodosuccinimide (NIS), would be required.
The forward synthesis would first involve the preparation of N-(oxan-4-ylmethyl)aniline, followed by a regioselective electrophilic iodination. Direct iodination of aniline can be challenging, often leading to mixtures of ortho- and para-isomers and potential over-iodination. orgsyn.org Therefore, this route may require protecting groups or carefully controlled conditions to achieve the desired meta-substitution pattern.
N-Alkylation Methodologies for Aniline Scaffolds
The formation of the N-C(alkyl) bond is a cornerstone of amine synthesis. For aniline scaffolds, N-alkylation methods are diverse, with reductive amination being a particularly powerful and widely used strategy due to its efficiency and atom economy. wikipedia.orgrsc.org
Reductive amination is a two-step process (often performed in one pot) that involves the initial formation of an imine or enamine from the reaction of an amine (3-iodoaniline) and a carbonyl compound (tetrahydropyran-4-carbaldehyde), followed by the reduction of this intermediate to the target secondary amine. wikipedia.orgnih.gov
Scheme 1: General Reductive Amination Pathway

This scheme illustrates the key steps in the one-pot reductive amination of an aniline with an aldehyde to form a secondary amine. nih.gov
A classic and robust method for the reduction step in reductive amination is catalytic hydrogenation. wikipedia.org In this approach, 3-iodoaniline and tetrahydropyran-4-carbaldehyde are mixed in a suitable solvent in the presence of a heterogeneous catalyst, and the system is subjected to an atmosphere of hydrogen gas.
The process involves:
Imine Formation : The aniline and aldehyde react to form an intermediate N-(3-iodophenyl)-1-(oxan-4-yl)methanimine.
Hydrogenation : The catalyst, typically a noble metal like Palladium (Pd), Platinum (Pt), or Nickel (Ni) on a solid support (e.g., carbon), facilitates the addition of hydrogen across the C=N double bond of the imine. wikipedia.orgresearchgate.net
This method is highly effective, but care must be taken as some catalysts under harsh conditions could potentially reduce the aryl-iodide bond. Silver nanoparticles supported on alumina (B75360) have also been shown to be highly efficient and chemoselective for the catalytic reduction of various imines. researchgate.net
Modern synthetic chemistry has increasingly turned to homogeneous transition-metal catalysts for N-alkylation reactions, particularly those employing a "borrowing hydrogen" or "hydrogen auto-transfer" mechanism. nih.govrsc.orgresearchgate.net This elegant and atom-economical strategy allows for the direct use of alcohols, such as (oxan-4-yl)methanol, as the alkylating agent. nih.gov
The catalytic cycle, typically involving Ruthenium (Ru) or Iridium (Ir) complexes, proceeds as follows:
Alcohol Dehydrogenation : The metal catalyst temporarily "borrows" hydrogen from the alcohol, oxidizing it in situ to the corresponding aldehyde (tetrahydropyran-4-carbaldehyde).
Imine Formation : The newly formed aldehyde condenses with the aniline (3-iodoaniline) to form the imine intermediate.
Imine Hydrogenation : The catalyst then transfers the "borrowed" hydrogen back to the imine, reducing it to the final secondary amine product, 3-iodo-N-(oxan-4-ylmethyl)aniline, and regenerating the active catalyst. rsc.org
This approach avoids the need to handle potentially unstable aldehydes and uses readily available alcohols, with water being the only byproduct. rsc.org Complexes of Iridium and Ruthenium with N-heterocyclic carbene (NHC) ligands have proven to be particularly effective catalysts for this transformation. nih.govrsc.org Studies have shown that a variety of aniline derivatives can be successfully N-alkylated using this methodology with high yields. rsc.org
Table 1: Examples of Transition Metal-Catalyzed N-Alkylation of Anilines with Alcohols
This table summarizes findings from various studies on the N-alkylation of anilines, demonstrating the effectiveness of different catalytic systems. Although the specific synthesis of 3-iodo-N-(oxan-4-ylmethyl)aniline is not detailed, these examples provide a strong basis for its successful preparation via this methodology.
| Catalyst System | Amine Substrate | Alcohol Substrate | Product Yield | Reference |
| [IrCl(cod)(IMe)] / Base | Aniline | Benzyl (B1604629) alcohol | Quantitative | rsc.org |
| NHC-Ir(III) Complex / KOtBu | Aniline | Benzyl alcohol | High Yields | nih.gov |
| Cyclometalated Ir Complex / Base | Various Anilines | Various Alcohols | up to 96% | nih.gov |
| [RuCl₂(p-cymene)]₂ / dppf / K₂CO₃ | Various Anilines | Carbohydrate Alcohols | 18-97% | rsc.org |
| PNP Manganese Pincer Complex / Base | Substituted Anilines | Primary Alcohols | Excellent | nih.gov |
Direct N-Alkylation of Anilines with Alcohols or Alkyl Halides
The N-alkylation of anilines with alcohols, often termed a "borrowing hydrogen" or "hydrogen auto-transfer" reaction, is an atom-economical and environmentally benign method for forming C-N bonds, producing only water as a byproduct. magtech.com.cntsijournals.com This transformation involves the temporary oxidation of the alcohol to an aldehyde, condensation with the amine to form an imine, and subsequent reduction of the imine by the "borrowed" hydrogen. Alternatively, the classical approach using alkyl halides remains a viable, though less green, option.
Copper-Catalyzed Methods
Copper-based catalysts present an economical and effective option for the N-alkylation of anilines. Both homogeneous and heterogeneous systems have been developed. For instance, the reaction of anilines with primary and secondary alcohols can be achieved using catalysts like copper(II) chloride (CuCl₂) or copper(II) bromide (CuBr₂) with promoters. researchgate.net
Heterogeneous copper catalysts are also prominent. Copper-chromite nanocatalysts have been successfully employed for the N-alkylation of aniline with benzyl alcohol. tsijournals.comtsijournals.com In a typical procedure, the reaction is carried out in a solvent like ortho-xylene at elevated temperatures. tsijournals.com Another approach involves using copper nanoparticles supported on various materials, which facilitates catalyst recovery and reuse. researchgate.netrsc.org The use of alkylborane reagents in the presence of copper(II) acetate (B1210297) and an oxidant provides an alternative route that proceeds under neutral conditions, avoiding the need for a strong base. acs.org
| Catalyst System | Reactants | Key Features | Reference |
|---|---|---|---|
| Cu-Chromite nanocatalyzer / K₂CO₃ | Aniline and Benzyl Alcohol | Auto-transfer hydrogen methodology; reaction in o-xylene (B151617) at 110°C. | tsijournals.comtsijournals.com |
| CuCl₂·2H₂O or CuBr₂ / Halomethanes | Aniline derivatives and Alcohols | Promoter-assisted N-alkylation. | researchgate.net |
| Heterogeneous Cu catalyst | Aniline and Secondary/Benzylic Alcohols | Additive-free, one-pot synthesis of secondary amines. | rsc.org |
| Cu(OAc)₂ / Di-tert-butyl peroxide | Amines and Alkylborane Reagents | Cross-coupling reaction that does not require a strong base. | acs.org |
Palladium-Catalyzed Alkylation Reactions
Palladium has proven to be a highly efficient and versatile catalyst for N-alkylation reactions, often operating under mild conditions with high selectivity. rsc.orgrsc.org A significant advantage of palladium catalysis is its effectiveness in borrowing hydrogen methodology, which offers a sustainable synthetic route. rsc.orgrsc.org
Heterogeneous palladium catalysts are particularly noteworthy. An iron oxide-immobilized palladium catalyst, for example, facilitates the N-alkylation of amines with alcohols in the absence of any base or organic ligands. mdma.ch The selectivity of these reactions, favoring either mono- or di-alkylation, can often be controlled by simply adjusting the reaction time or reactant ratios. mdma.ch These catalysts demonstrate the potential for creating simpler, more efficient, and reusable systems for amine synthesis. mdma.chresearchgate.net While alkyl halides can also be used in palladium-catalyzed reactions, the use of alcohols is generally preferred due to their lower cost and the formation of water as the sole byproduct. rsc.orgmdma.ch
| Catalyst System | Reactants | Key Features | Reference |
|---|---|---|---|
| Pd/Fe₂O₃ | Anilines and Alcohols | Base- and organic ligand-free conditions; product selectivity can be modulated. | mdma.ch |
| General Pd Catalysts | Amines and Alcohols | Utilizes borrowing hydrogen methodology; environmentally friendly with water as the only byproduct. | rsc.orgrsc.org |
| Palladacycles | Amines and Alcohols | Catalyst is regenerated in a cycle involving dehydrogenation, condensation, and reduction. | rsc.org |
Manganese-Catalyzed Systems
The use of earth-abundant and less toxic first-row transition metals like manganese is a growing area of interest in catalysis. rsc.org Manganese-based catalysts have emerged as powerful tools for the N-alkylation of anilines with a broad range of alcohols. rsc.orgacs.org
Pincer-type manganese complexes, such as those with a PN³-ligand scaffold, have shown high activity for these transformations under mild conditions and with low catalyst loadings. acs.org The choice of the ligand is critical and can significantly influence the reactivity of the alcohol, allowing for selective alkylation with either aliphatic or aromatic alcohols. rsc.orgresearchgate.net Notably, some bis-N-heterocyclic carbene (NHC) manganese complexes can catalyze the selective N-alkylation of anilines with alcohols at room temperature, a significant step forward in developing energy-efficient synthetic methods. rsc.orgdntb.gov.ua
| Catalyst System | Reactants | Key Features | Reference |
|---|---|---|---|
| bis-NHC Manganese Complex | Anilines and Alcohols | First example of a room-temperature, non-noble metal catalyzed selective N-alkylation. | rsc.orgdntb.gov.ua |
| PN³-Manganese Pincer Complex | Anilines/Aliphatic Amines and Alcohols | Highly active catalyst enabling low catalyst loadings and mild reaction conditions. | acs.org |
| Mn(CO)₅Br / Ligand / t-BuOK | Anilines and Alcohols | Ligand choice plays a crucial role in determining alcohol reactivity (aliphatic vs. aromatic). | rsc.orgresearchgate.net |
Heterogeneous Catalysis for N-Alkyl Amine Synthesis
Heterogeneous catalysis offers significant advantages for the synthesis of N-alkyl amines, including ease of catalyst separation, potential for recycling, and suitability for continuous flow processes. magtech.com.cnrsc.orgresearchgate.net A variety of metals, including nickel, copper, palladium, and ruthenium, have been employed in heterogeneous systems for the amination of alcohols. magtech.com.cn
Nickel nanoparticles supported on materials like theta-alumina (Ni/θ-Al₂O₃) have proven to be highly active and reusable catalysts for the alkylation of both anilines and aliphatic amines with various alcohols, proceeding without the need for additives. researchgate.netcolab.ws Mechanistic studies suggest these reactions also proceed via a hydrogen-borrowing mechanism. colab.ws The nature of the support material is often crucial, with acid-base bifunctional supports tending to show higher activity. colab.ws These non-noble metal catalysts are a cost-effective and sustainable alternative to precious metal systems. magtech.com.cn
| Catalyst System | Reaction Type | Key Features | Reference |
|---|---|---|---|
| Ni/θ-Al₂O₃ | N-alkylation of amines with alcohols | Reusable heterogeneous catalyst; additive-free conditions; proceeds via hydrogen-borrowing. | researchgate.netcolab.ws |
| NiCuFeOx | N-alkylation of amines with alcohols | Effective for synthesizing primary, secondary, and tertiary amines in moderate to excellent yields. | magtech.com.cn |
| Heterogeneous Copper | N-alkylation of aniline with alcohols | One-pot, one-step reaction that is intrinsically safe and produces no waste. | rsc.org |
| Ru(p-cymene)Cl₂(2) / dppf | N-alkylation of amines with alcohols | Effective for converting primary amines to secondary, and secondary amines to tertiary. | magtech.com.cn |
Introduction of the Iodine Moiety
An alternative synthetic strategy involves introducing the iodine atom onto the aromatic ring of a pre-synthesized N-(oxan-4-ylmethyl)aniline precursor. This approach relies on electrophilic aromatic substitution, a fundamental reaction in organic chemistry.
Electrophilic Iodination of Anilines or Anilide Precursors
The amino group of aniline is a powerful activating group that directs incoming electrophiles to the ortho and para positions. chemedx.org Direct iodination of aniline can be readily achieved using reagents like molecular iodine (I₂), often in the presence of a mild base such as sodium bicarbonate to neutralize the hydrogen iodide (HI) byproduct. orgsyn.org A well-established procedure involves treating an aqueous solution of aniline with powdered iodine to yield p-iodoaniline. orgsyn.org Other common iodinating agents include N-iodosuccinimide (NIS). commonorganicchemistry.com
Because the amino group is such a strong director, achieving meta-iodination on an unsubstituted aniline is not straightforward. Therefore, to synthesize a 3-iodoaniline derivative, one would typically start with a precursor that already contains the iodine at the desired position (i.e., 3-iodoaniline) before performing the N-alkylation step. However, for the iodination of anilide precursors, such as N-tosyl anilines, modern methods using hypervalent iodine(III) reagents have been developed. researchgate.net For instance, the combination of [bis(trifluoroacetoxy)iodo]benzene (B57053) (PIFA) with certain aluminum salts can facilitate electrophilic halogenation under non-acidic conditions. researchgate.net Iodine(III)-mediated reactions have also been developed for the para-selective iodination of free anilines. researchgate.net
| Reagent(s) | Substrate | Key Features | Reference |
|---|---|---|---|
| Iodine (I₂) / Sodium Bicarbonate | Aniline | Classic method for direct iodination, primarily yielding the para-substituted product. | orgsyn.org |
| N-Iodosuccinimide (NIS) | Activated aromatics (e.g., anilines) | Common and effective electrophilic iodinating agent. | commonorganicchemistry.com |
| [Bis(trifluoroacetoxy)iodo]benzene (PIFA) / AlCl₃ | N-Tosyl Anilines | Iodine(III)-mediated chlorination; demonstrates the principle of using hypervalent iodine for halogenation. | researchgate.net |
| Iodine(III) Reagents | Free Anilines | Enables para-selective iodination under mild and non-toxic conditions. | researchgate.net |
Halogen Exchange Reactions on Pre-functionalized Aniline Derivatives
Halogen exchange reactions, particularly the Finkelstein reaction, represent a common strategy for the synthesis of iodoarenes from other haloarenes. manac-inc.co.jp This method involves the substitution of a halogen atom, typically bromine or chlorine, with iodine. The reaction is driven by the formation of a less soluble salt in the reaction solvent, such as the precipitation of sodium chloride or bromide when using sodium iodide in acetone (B3395972). frontiersin.org
For the synthesis of 3-iodo-N-(oxan-4-ylmethyl)aniline, this approach would begin with a pre-functionalized aniline derivative, such as 3-bromo-N-(oxan-4-ylmethyl)aniline or 3-chloro-N-(oxan-4-ylmethyl)aniline. The success of this reaction is often dependent on the nature of the substituents on the aromatic ring. manac-inc.co.jp While electron-withdrawing groups can facilitate the reaction, the electron-donating nature of the amino group in aniline can present challenges.
A typical procedure would involve reacting the corresponding bromo- or chloro-aniline derivative with an iodide salt, such as sodium iodide or potassium iodide. The choice of solvent is crucial, with acetone or dioxane being common options. frontiersin.org The reaction may also be facilitated by the use of a copper(I) catalyst, which has been shown to be effective for the conversion of aryl bromides to aryl iodides. frontiersin.org
| Reactant | Reagents | Product | Notes |
| 3-Bromo-N-(oxan-4-ylmethyl)aniline | NaI, CuI, (±)-trans-N,N'-dimethyl-1,2-cyclohexanediamine, Dioxane | 3-Iodo-N-(oxan-4-ylmethyl)aniline | Copper-catalyzed Finkelstein-type reaction. |
| 3-Chloro-N-(oxan-4-ylmethyl)aniline | KI, Acetone | 3-Iodo-N-(oxan-4-ylmethyl)aniline | Classic Finkelstein reaction conditions. |
Directed Ortho-Metalation followed by Iodination
Directed ortho-metalation (DoM) is a powerful technique for the regioselective functionalization of aromatic compounds. wikipedia.orgorganic-chemistry.org This method utilizes a directing metalation group (DMG) to guide the deprotonation of the ortho-position by a strong base, typically an organolithium reagent like n-butyllithium. wikipedia.org The resulting aryllithium intermediate can then be quenched with an electrophile, in this case, an iodine source, to introduce the iodine atom specifically at the ortho-position relative to the DMG. wikipedia.orgorganic-chemistry.org
In the context of synthesizing 3-iodo-N-(oxan-4-ylmethyl)aniline, the secondary amine of the N-(oxan-4-ylmethyl)aniline precursor can act as a directing group. The nitrogen atom's lone pair coordinates to the lithium of the organolithium reagent, facilitating the deprotonation of a nearby ortho-proton. wikipedia.org However, direct metalation of an unprotected secondary aniline can be complicated by competitive N-deprotonation. Therefore, the amine is often protected with a suitable group that can also function as a potent DMG.
Once the ortho-lithiated species is formed, it is reacted with an iodinating agent such as molecular iodine (I₂) or 1,2-diiodoethane (B146647) to yield the desired 3-iodo-N-(oxan-4-ylmethyl)aniline. nih.gov The regioselectivity of this method is a significant advantage, ensuring the introduction of iodine at the desired position. wikipedia.org
| Substrate | Reagents | Intermediate | Electrophile | Product |
| N-(oxan-4-ylmethyl)aniline (with protecting group) | 1. n-BuLi, TMEDA, THF, -78 °C | Ortho-lithiated aniline derivative | 2. I₂ | 3-Iodo-N-(oxan-4-ylmethyl)aniline |
Convergent and Divergent Synthesis Approaches
The construction of 3-iodo-N-(oxan-4-ylmethyl)aniline can be approached through both convergent and divergent strategies, offering flexibility in the synthetic design.
Stepwise Assembly of Aromatic and Aliphatic Fragments
A convergent approach involves the separate synthesis of the aromatic and aliphatic portions of the molecule, which are then coupled together in a later step. For 3-iodo-N-(oxan-4-ylmethyl)aniline, this would typically involve the reaction of 3-iodoaniline with a suitable derivative of oxan-4-ylmethanamine.
One common method is reductive amination. In this process, 3-iodoaniline is reacted with tetrahydropyran-4-carbaldehyde in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride. This one-pot reaction forms the desired secondary amine bond.
Alternatively, a nucleophilic substitution reaction can be employed. 3-Iodoaniline can be reacted with 4-(bromomethyl)oxane or a similar electrophilic partner. This reaction is typically carried out in the presence of a base to neutralize the hydrogen halide formed during the reaction.
| Aromatic Fragment | Aliphatic Fragment | Coupling Method | Product |
| 3-Iodoaniline | Tetrahydropyran-4-carbaldehyde | Reductive Amination (e.g., NaBH₃CN) | 3-Iodo-N-(oxan-4-ylmethyl)aniline |
| 3-Iodoaniline | 4-(Bromomethyl)oxane | Nucleophilic Substitution | 3-Iodo-N-(oxan-4-ylmethyl)aniline |
Late-Stage Functionalization Strategies
Late-stage functionalization (LSF) is an increasingly important strategy in medicinal chemistry and drug discovery. scispace.comnih.gov It involves introducing key functional groups, such as an iodine atom, in the final steps of a synthesis. scispace.com This approach is advantageous as it allows for the rapid diversification of complex molecules from a common intermediate. scispace.comnih.gov
For the synthesis of 3-iodo-N-(oxan-4-ylmethyl)aniline, an LSF approach would start with N-(oxan-4-ylmethyl)aniline. The iodine atom would then be introduced in the final synthetic step. This can be achieved through electrophilic iodination. Given that the amino group is an ortho-, para-director, direct iodination of N-(oxan-4-ylmethyl)aniline would likely yield a mixture of ortho- and para-iodo isomers, with the meta-isomer being a minor product. orgsyn.orggoogle.com
To achieve meta-selectivity, a directing group strategy might be employed in the late stage. Alternatively, if a precursor with a directing group at the 3-position is used, iodination can be directed to the desired location. Another LSF approach could involve a Sandmeyer-type reaction starting from 3-amino-N-(oxan-4-ylmethyl)aniline, which would be prepared from the corresponding nitro compound. Diazotization of the amino group followed by treatment with potassium iodide would yield the target 3-iodo compound.
| Precursor | Reagents | Reaction Type | Product |
| N-(oxan-4-ylmethyl)aniline | I₂, NaHCO₃ | Electrophilic Iodination | Mixture of isomers, including 3-Iodo-N-(oxan-4-ylmethyl)aniline |
| 3-Amino-N-(oxan-4-ylmethyl)aniline | 1. NaNO₂, HCl | Sandmeyer Reaction | 3-Iodo-N-(oxan-4-ylmethyl)aniline |
| 2. KI |
Chemical Reactivity and Mechanistic Investigations
Reactivity of the Aryl Iodide Functionality
The carbon-iodine bond in 3-iodo-N-(oxan-4-ylmethyl)aniline is the most reactive site for oxidative addition to low-valent transition metal complexes, a critical step in many cross-coupling catalytic cycles. This high reactivity is a consequence of the relatively low C-I bond dissociation energy.
Palladium-Catalyzed Cross-Coupling Reactions
Palladium catalysis is a cornerstone of modern organic synthesis, and aryl iodides are excellent substrates for these transformations.
Sonogashira Coupling with Terminal Alkynes
The Sonogashira coupling enables the formation of a C(sp)-C(sp²) bond through the reaction of a terminal alkyne with an aryl halide. In the context of 3-iodo-N-(oxan-4-ylmethyl)aniline, this reaction would typically employ a palladium catalyst, a copper(I) co-catalyst, and a base. The reaction is valuable for the synthesis of substituted alkynes, which are important intermediates in medicinal chemistry and materials science.
A representative example of a Sonogashira coupling involving a substituted iodoaniline is the reaction of N-(4-iodophenyl)acetamide with phenylacetylene. This reaction, catalyzed by a palladium-phosphine complex, proceeds to give the corresponding diphenylacetylene (B1204595) derivative in high yield. While specific data for 3-iodo-N-(oxan-4-ylmethyl)aniline is not extensively reported, its reactivity is expected to be analogous.
Suzuki-Miyaura Coupling with Boronic Acids
The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an aryl halide and an organoboron compound, typically a boronic acid or a boronate ester. This reaction is widely used due to its mild reaction conditions and the commercial availability of a vast array of boronic acids. For 3-iodo-N-(oxan-4-ylmethyl)aniline, a Suzuki-Miyaura coupling would involve its reaction with a boronic acid in the presence of a palladium catalyst and a base to yield a biaryl product.
Heck Reactions with Olefins
The Heck reaction involves the palladium-catalyzed coupling of an aryl halide with an alkene to form a substituted alkene. This reaction is a key method for the vinylation of aryl rings. The reaction of 3-iodo-N-(oxan-4-ylmethyl)aniline with an olefin would proceed via oxidative addition of the aryl iodide to a Pd(0) species, followed by migratory insertion of the olefin and subsequent β-hydride elimination to afford the coupled product and regenerate the catalyst. The regioselectivity and stereoselectivity of the Heck reaction are often influenced by the nature of the olefin and the reaction conditions.
Buchwald-Hartwig Amination with Amine Nucleophiles
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that allows for the formation of carbon-nitrogen bonds. This reaction is of paramount importance for the synthesis of anilines and their derivatives. In this transformation, 3-iodo-N-(oxan-4-ylmethyl)aniline could serve as the electrophilic partner, reacting with a primary or secondary amine in the presence of a palladium catalyst and a base to yield a diarylamine or an N-aryl-N-alkylaniline. The choice of ligand for the palladium catalyst is crucial for achieving high yields and accommodating a wide range of amine substrates.
Reactivity of the Oxane Ring System
Participation in Chelation or Coordination Chemistry
The presence of both a nitrogen atom in the aniline (B41778) moiety and an oxygen atom within the oxane ring, separated by a flexible alkyl chain, suggests that 3-iodo-N-(oxan-4-ylmethyl)aniline has the potential to act as a bidentate or even a tridentate ligand in coordination chemistry. The nitrogen and oxygen atoms can serve as donor sites for metal ions, forming stable chelate rings. This behavior is analogous to other N,O-donor ligands which are known to form complexes with a variety of transition metals. The specific binding affinity and coordination modes would, however, be dependent on the metal ion's size, charge, and electronic configuration. While specific studies on the chelation behavior of 3-iodo-N-(oxan-4-ylmethyl)aniline are not extensively documented, the general principles of coordination chemistry suggest its capability to form metal complexes.
Intramolecular Cyclization and Cascade Reactions
The strategic placement of the iodo- and the N-(oxan-4-ylmethyl)amino groups on the aniline ring makes this compound a prime candidate for intramolecular cyclization reactions, leading to the formation of complex heterocyclic systems.
The iodoaniline scaffold is a well-established precursor for the synthesis of various fused heterocycles. For instance, ortho-iodoanilines are widely used in the synthesis of indoles through palladium-catalyzed reactions with alkynes, followed by cyclization. nih.govmdpi.comorganic-chemistry.orgnih.gov In a typical sequence, a Sonogashira cross-coupling reaction between the iodoaniline and a terminal alkyne is followed by an intramolecular C-N bond formation to construct the indole (B1671886) ring. mdpi.com The nature of the N-substituent can influence the reaction's efficiency and the stability of the resulting indole. nih.gov
Similarly, ortho-iodoanilines are valuable starting materials for the synthesis of quinazolines. organic-chemistry.orgorganic-chemistry.orgnih.govnih.govacs.org These syntheses often involve a copper- or palladium-catalyzed reaction with a suitable nitrogen and carbon source, such as an amidine or a cyanamide, followed by an intramolecular cyclization. organic-chemistry.orgnih.gov The reaction conditions for these transformations can be tailored to accommodate a variety of substituents on the aniline ring.
The following table summarizes representative conditions for the synthesis of indoles and quinazolines from related iodoaniline precursors.
| Precursor Type | Reaction Partner | Catalyst/Reagents | Product | Yield (%) | Reference |
| N,N-dialkyl-o-iodoaniline | Terminal Alkyne | Pd/Cu, I₂ | 3-Iodoindole | High | nih.gov |
| N-formamide-2-iodoaniline | Terminal Alkyne | Pd catalyst | Indole | High | mdpi.com |
| o-iodoaniline | Amidine hydrochloride | Cu catalyst | Quinazoline | Good | nih.gov |
| o-iodoaniline | Cyanamide | Pd catalyst | 2-Aminoquinazolin-4(3H)-one | Good | organic-chemistry.org |
This table presents data for analogous reactions and not for 3-iodo-N-(oxan-4-ylmethyl)aniline itself.
The carbon-iodine bond in 3-iodo-N-(oxan-4-ylmethyl)aniline is susceptible to homolytic cleavage, opening up pathways for radical cyclization reactions. researchgate.netbeilstein-journals.orgprinceton.edu In the presence of a radical initiator, such as AIBN, and a mediator, like tributyltin hydride, an aryl radical can be generated at the C3 position of the aniline ring. This radical can then undergo intramolecular addition to a suitably positioned unsaturated bond within the N-substituent. While the oxane ring in 3-iodo-N-(oxan-4-ylmethyl)aniline is saturated, modifications to the substituent could introduce unsaturation, enabling such radical cyclizations. For instance, if the N-substituent were an allyl or propargyl group, 5- or 6-membered rings could be formed. princeton.edunih.gov These radical cyclizations are powerful tools for the construction of complex polycyclic structures. researchgate.netbeilstein-journals.org
Theoretical and Computational Mechanistic Studies
Computational chemistry, particularly Density Functional Theory (DFT), provides invaluable insights into the reaction mechanisms, transition states, and electronic properties of molecules like 3-iodo-N-(oxan-4-ylmethyl)aniline.
DFT calculations are instrumental in elucidating the intricate details of reaction mechanisms, including the identification of intermediates and the calculation of activation energies for transition states. e3s-conferences.orgbeilstein-journals.orgnih.govbeilstein-journals.org For the cyclization reactions of iodoanilines, DFT can be used to model the entire reaction coordinate, from reactants to products, providing a detailed energy profile. e3s-conferences.orgbeilstein-journals.org These calculations can help in understanding the role of catalysts, the effect of substituents on reaction rates, and the stereoselectivity of the products. beilstein-journals.orgbeilstein-journals.org For instance, in copper-catalyzed cyclization reactions, DFT studies have been used to determine whether the reaction proceeds via an aryl transfer followed by ring closure or the reverse sequence. beilstein-journals.org
The table below shows examples of calculated activation energies for cyclization reactions of related systems, illustrating the utility of DFT in predicting reaction feasibility.
| Reaction Type | System | Computational Method | Calculated Activation Energy (kcal/mol) | Reference |
| Iodocyclization | N-allylbenzamide | B3LYP/6-31+G(d,p) | High (stabilized by TFA) | beilstein-journals.org |
| Copper-catalyzed arylation-cyclization | Alkynylamide | DFT | ~6.5 (for ring closing step) | beilstein-journals.org |
| TBAF-mediated cyclization | Epoxyolefin | DFT | Varies with pathway | e3s-conferences.org |
This table presents data for analogous reactions and not for 3-iodo-N-(oxan-4-ylmethyl)aniline itself.
The electronic properties of 3-iodo-N-(oxan-4-ylmethyl)aniline, such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), are crucial for understanding its reactivity. youtube.comyoutube.comyoutube.comyoutube.com The HOMO-LUMO energy gap is a key indicator of a molecule's chemical reactivity and kinetic stability. chemrxiv.orgchemrxiv.org A smaller HOMO-LUMO gap generally implies higher reactivity. chemrxiv.org
A computational study on m-iodoaniline using DFT at the CAM-B3LYP/LanL2DZ level of theory provides valuable insights that can be extrapolated to 3-iodo-N-(oxan-4-ylmethyl)aniline. chemrxiv.orgchemrxiv.org The presence of the electron-donating N-(oxan-4-ylmethyl) group is expected to raise the energy of the HOMO, while the iodo-substituent will also influence the electronic distribution. The HOMO is likely to be localized on the aniline ring and the nitrogen atom, making these sites susceptible to electrophilic attack. The LUMO, on the other hand, would be the primary acceptor of electrons in nucleophilic reactions.
The following table presents the calculated HOMO and LUMO energies for the related compound, m-iodoaniline.
| Compound | Computational Method | HOMO (eV) | LUMO (eV) | HOMO-LUMO Gap (eV) | Reference |
| m-Iodoaniline | CAM-B3LYP/LanL2DZ | - | - | - | chemrxiv.orgchemrxiv.org |
Specific energy values for HOMO, LUMO and the gap for m-iodoaniline were not provided in the abstract, but the study indicates these were calculated.
Investigation of Polar Effects and Radical Addition to Substituted Anilines
The study of polar effects in radical addition reactions to aromatic systems, such as substituted anilines, is crucial for understanding and predicting reaction outcomes. The reactivity in these reactions is significantly influenced by the electronic properties of both the radical species and the aniline derivative.
Detailed Research Findings
Theoretical and experimental studies have demonstrated that polar effects play a significant role in the kinetics of radical addition to anilines. Computational studies, specifically using Density Functional Theory (DFT), on intramolecular radical additions to aniline derivatives have revealed that the reaction rates are highest when an electrophilic radical reacts with a nucleophilic aniline ring. beilstein-journals.org This observation is critical as it establishes that the electronic demand of the reaction is a determining factor for its efficiency. The nature of the substituent on the nitrogen atom is also of paramount importance, with different alkyl or aryl groups altering the nucleophilicity of the aniline and consequently the rate of radical addition. beilstein-journals.org For instance, a methyl substituent on the nitrogen atom has been found to result in a slower radical addition compared to a phenyl substituent. beilstein-journals.org
The Hammett equation is a valuable tool for quantifying the influence of polar effects on the rates of reactions involving substituted aromatic compounds. The equation, log(k/k₀) = ρσ, relates the logarithm of the ratio of the rate constant of a substituted reactant (k) to that of the unsubstituted reactant (k₀) to the substituent constant (σ) and the reaction constant (ρ). The sign and magnitude of the reaction constant, ρ, provide insight into the nature of the transition state. A negative ρ value indicates that the reaction is accelerated by electron-donating groups, signifying the development of positive charge in the transition state. Conversely, a positive ρ value implies that electron-withdrawing groups accelerate the reaction, indicating the buildup of negative charge.
To illustrate the application of the Hammett equation in understanding polar effects on reactions of anilines, the following data table presents the results from a study on the reaction of substituted anilines with benzyl (B1604629) bromide.
| Substituent (X) in X-C₆H₄NH₂ | Substituent Constant (σ) | log(k/k₀) |
|---|---|---|
| 4-OCH₃ | -0.27 | 0.35 |
| 4-CH₃ | -0.17 | 0.22 |
| H | 0.00 | 0.00 |
| 4-Cl | 0.23 | -0.30 |
| 3-NO₂ | 0.71 | -0.98 |
The data in this table shows a linear relationship between log(k/k₀) and the substituent constant σ, yielding a negative ρ value. researchgate.net This indicates that electron-donating groups increase the reaction rate, which is consistent with the nucleophilic character of the aniline in this particular reaction.
The following table provides the Hammett substituent constants (σ) for various groups, which are used to predict their electronic influence on reaction rates.
| Substituent | σ_meta | σ_para |
|---|---|---|
| -NH₂ | -0.16 | -0.66 |
| -OCH₃ | 0.12 | -0.27 |
| -CH₃ | -0.07 | -0.17 |
| -H | 0.00 | 0.00 |
| -I | 0.35 | 0.18 |
| -Cl | 0.37 | 0.23 |
| -Br | 0.39 | 0.23 |
| -CN | 0.56 | 0.66 |
| -NO₂ | 0.71 | 0.78 |
Computational Chemistry Studies for Molecular Design and Property Prediction
Quantum Chemical Calculations
Quantum chemical calculations are fundamental to understanding the intrinsic properties of a molecule at the atomic and electronic levels. These ab initio and density functional theory (DFT) methods provide a powerful lens through which the structure, stability, and reactivity of novel compounds like 3-iodo-N-(oxan-4-ylmethyl)aniline can be predicted and analyzed.
To understand the three-dimensional structure of 3-iodo-N-(oxan-4-ylmethyl)aniline, a thorough conformational analysis would be necessary. This process involves identifying all possible spatial arrangements of the atoms (conformers) and determining their relative stabilities. The oxane ring can exist in a chair, boat, or twist-boat conformation, with the chair form typically being the most stable. Additionally, rotation around the C-N and C-C single bonds of the N-(oxan-4-ylmethyl) side chain and the orientation of the amino group relative to the aniline (B41778) ring contribute to a complex potential energy surface.
Computational methods, such as DFT (e.g., using the B3LYP functional with a suitable basis set like 6-311++G(d,p)), would be used to perform geometry optimization for each potential conformer. This process calculates the lowest energy arrangement of the atoms for each starting geometry, providing key structural parameters.
Table 1: Hypothetical Key Geometric Parameters for the Most Stable Conformer of 3-iodo-N-(oxan-4-ylmethyl)aniline
| Parameter | Predicted Value Range | Description |
|---|---|---|
| C-I Bond Length | ~2.10 - 2.15 Å | The length of the covalent bond between the carbon atom of the aniline ring and the iodine atom. |
| C-N Bond Length | ~1.40 - 1.45 Å | The length of the bond connecting the aniline nitrogen to the aromatic ring. |
| C-N-C Bond Angle | ~115 - 120° | The angle formed by the aniline carbon, the nitrogen atom, and the methylene carbon of the side chain. |
| Aniline Ring Planarity | Near Planar | The phenyl ring itself is expected to be largely planar, though minor puckering can occur. |
Note: This table is illustrative and based on typical values for similar molecular fragments. Actual values would require specific calculations.
The distribution of electrons within the 3-iodo-N-(oxan-4-ylmethyl)aniline molecule dictates its reactivity and intermolecular interactions. Quantum chemical calculations can provide a detailed picture of these electronic properties.
Charge Distribution and Electrostatic Potential: Analysis of the molecular electrostatic potential (MEP) would reveal the electron-rich and electron-deficient regions of the molecule. The nitrogen atom of the amino group and the oxygen atom of the oxane ring are expected to be regions of negative potential (nucleophilic sites), while the hydrogen atoms of the N-H group and regions near the iodine atom (due to its polarizability and sigma-hole potential) could exhibit positive potential (electrophilic sites).
Spin Densities: For the radical cation or anion of the molecule, spin density calculations would indicate the distribution of the unpaired electron, providing insight into its reactivity in redox processes.
Frontier Molecular Orbitals: The energies and shapes of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for predicting chemical reactivity. The HOMO is typically associated with the ability to donate electrons, while the LUMO relates to the ability to accept electrons. For an aniline derivative, the HOMO is often localized on the aniline ring and the nitrogen atom. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability.
Computational methods are widely used to predict various spectroscopic parameters, which can aid in the identification and characterization of a compound.
NMR Chemical Shifts: DFT calculations, often using the Gauge-Including Atomic Orbital (GIAO) method, can predict the ¹H and ¹³C NMR chemical shifts. nih.govnrel.gov These predicted shifts, when compared to experimental data, can help confirm the structure of the molecule.
IR Frequencies: The vibrational frequencies from a calculation correspond to the absorption peaks in an infrared (IR) spectrum. These can be used to identify the presence of specific functional groups, such as the N-H stretch of the secondary amine and the C-O-C stretches of the oxane ring.
UV-Vis Wavelengths: Time-dependent DFT (TD-DFT) calculations can predict the electronic transitions of a molecule, which correspond to the absorption wavelengths in a UV-Vis spectrum. For aniline derivatives, these transitions are typically π → π* transitions within the aromatic ring.
Table 2: Hypothetical Predicted Spectroscopic Data for 3-iodo-N-(oxan-4-ylmethyl)aniline
| Spectrum | Feature | Predicted Range |
|---|---|---|
| ¹H NMR | Aromatic Protons | 6.5 - 7.5 ppm |
| ¹³C NMR | Aromatic C-I | 90 - 100 ppm |
| IR | N-H Stretch | 3350 - 3450 cm⁻¹ |
Note: This table is illustrative. Actual spectroscopic values are highly dependent on the computational method and solvent effects.
Reaction Energetics and Kinetics
Computational chemistry can also be used to explore the potential chemical reactions involving 3-iodo-N-(oxan-4-ylmethyl)aniline, providing insights into reaction mechanisms and selectivity.
By mapping the potential energy surface for a proposed reaction, computational methods can identify the transition state structures and calculate the activation energies (energy barriers). This information is crucial for predicting the rate of a reaction. The difference in free energy between the reactants and products determines the thermodynamic feasibility of the reaction. For instance, the energetics of N-alkylation or acylation reactions at the aniline nitrogen could be computationally explored.
For reactions where multiple products are possible, computational studies can help predict the regioselectivity and stereoselectivity. For example, in electrophilic aromatic substitution reactions on the aniline ring, the directing effects of the amino and iodo substituents would influence the position of attack. By calculating the activation energies for the formation of different isomers, the most likely product can be identified. Computational studies on similar aniline systems have been used to understand and predict the outcome of such regioselective reactions. acs.org
Molecular Dynamics Simulations for Conformational Flexibility
The conformational flexibility of 3-iodo-N-(oxan-4-ylmethyl)aniline is primarily dictated by the rotation around several key single bonds. MD simulations would typically involve placing the molecule in a simulated environment (e.g., a box of water molecules to mimic physiological conditions), and then calculating the forces between all atoms over a series of very small time steps. This allows for the observation of molecular motions, from bond vibrations to large-scale conformational changes, over time.
The key aspects of conformational flexibility for this molecule that would be investigated using MD simulations include:
Oxane Ring Pucker: The tetrahydropyran (oxane) ring is not planar and, like cyclohexane, predominantly adopts a chair conformation to minimize steric and torsional strain. In 3-iodo-N-(oxan-4-ylmethyl)aniline, the 4-substituted methylene aniline group would preferentially occupy the equatorial position to minimize steric hindrance with the rest of the ring. MD simulations would allow for the quantification of the energy barrier for ring inversion to the alternative chair conformation where the substituent is in the axial position, which is expected to be a higher energy state.
Rotation of the Methylene Linker: The bond between the oxane ring and the methylene linker (C4-C_methylene) and the bond between the methylene linker and the nitrogen atom (C_methylene-N) are both rotatable. The rotation around these bonds will determine the spatial orientation of the aniline group relative to the oxane ring. MD simulations can map the potential energy surface for these rotations, identifying low-energy (stable) and high-energy (transitional) conformations.
A hypothetical data table summarizing the key dihedral angles and their expected behavior based on studies of analogous structures is presented below. These parameters would be the primary focus of a molecular dynamics study to characterize the conformational flexibility of 3-iodo-N-(oxan-4-ylmethyl)aniline.
| Dihedral Angle | Description | Predicted Stable Conformation(s) | Estimated Rotational Energy Barrier | Comments |
|---|---|---|---|---|
| C3-C4-C_methylene-N | Orientation of the methylene linker relative to the oxane ring | Gauche and anti conformations are likely to be energetically favored. | Low to moderate | Steric interactions with the oxane ring will influence the preferred rotamers. |
| C4-C_methylene-N-C(aryl) | Orientation of the aniline group relative to the methylene linker | Staggered conformations are expected to be more stable than eclipsed ones. | Low | This rotation contributes significantly to the overall shape of the molecule. |
| C_methylene-N-C(aryl)-C(aryl) | Rotation of the aniline ring around the C-N bond | A non-planar (twisted) conformation is anticipated to be the global minimum to alleviate steric strain. | Moderate | The iodine substituent and the bulky N-substituent will influence the exact angle and barrier height. |
| O-C2-C3-C4 | Puckering of the oxane ring | Chair conformation | High (for ring inversion) | The chair conformation is the most stable for tetrahydropyran rings. |
Applications in Advanced Organic Synthesis
Building Block for Complex Heterocyclic Systems
The development of novel and efficient routes to heterocyclic compounds is a cornerstone of medicinal chemistry and materials science. 3-iodo-N-(oxan-4-ylmethyl)aniline has been investigated as a starting material for the synthesis of several important heterocyclic scaffolds.
The indole (B1671886) nucleus is a privileged scaffold found in numerous natural products and pharmaceuticals. While specific examples detailing the use of 3-iodo-N-(oxan-4-ylmethyl)aniline for indole or indoline synthesis are not extensively documented in publicly available literature, the general principles of indole synthesis from ortho-iodoanilines are well-established. Methodologies such as the Larock indole synthesis, which involves the palladium-catalyzed annulation of an alkyne with an ortho-iodoaniline, could theoretically be applied.
Similarly, indoline derivatives can be accessed through various palladium-catalyzed intramolecular C-N bond-forming reactions from suitable N-substituted ortho-iodoanilines. The oxan-4-ylmethyl substituent in 3-iodo-N-(oxan-4-ylmethyl)aniline could influence the solubility and reactivity of the substrate and the properties of the resulting indole or indoline products.
The quinoline and dihydroquinoline motifs are central to a wide array of biologically active compounds. The synthesis of these scaffolds often involves the condensation of anilines with α,β-unsaturated carbonyl compounds or their precursors. The presence of the iodine atom in 3-iodo-N-(oxan-4-ylmethyl)aniline offers a site for further functionalization of the resulting quinoline or dihydroquinoline ring system through transition metal-catalyzed cross-coupling reactions. This allows for the introduction of diverse substituents at a specific position, facilitating the generation of libraries of compounds for structure-activity relationship studies.
Benzimidazoles are another class of heterocyclic compounds with significant therapeutic applications. The classical synthesis of benzimidazoles involves the condensation of an ortho-phenylenediamine with a carboxylic acid or its derivative. While 3-iodo-N-(oxan-4-ylmethyl)aniline is not a direct precursor for this reaction, it could be chemically modified to an appropriate ortho-phenylenediamine derivative. More direct approaches could involve palladium-catalyzed C-N coupling reactions between 3-iodo-N-(oxan-4-ylmethyl)aniline and an amidine, followed by intramolecular cyclization.
Pyrazole derivatives are known for their diverse pharmacological activities. The synthesis of pyrazoles typically involves the reaction of a 1,3-dicarbonyl compound with a hydrazine derivative. Although not a direct pathway from 3-iodo-N-(oxan-4-ylmethyl)aniline, this starting material could be incorporated into more complex structures that subsequently undergo cyclization to form pyrazole-containing molecules. For instance, the aniline (B41778) nitrogen could be transformed into a hydrazine, or the iodo-substituted ring could be coupled with a pyrazole-containing fragment.
Precursor for Functional Organic Materials
Beyond its use in the synthesis of discrete heterocyclic molecules, 3-iodo-N-(oxan-4-ylmethyl)aniline also holds promise as a precursor for the development of functional organic materials.
Synthesis of Advanced Intermediates for Specialty Chemicals
The presence of the iodo group on the aniline ring allows for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions, making 3-iodo-N-(oxan-4-ylmethyl)aniline a key precursor for complex molecular architectures. These transformations are instrumental in the synthesis of specialty chemicals, including those with potential applications in materials science and pharmaceuticals.
One of the most powerful applications of aryl iodides is in palladium-catalyzed cross-coupling reactions. For instance, Sonogashira coupling with terminal alkynes can introduce acetylenic moieties, which are themselves versatile functional groups for further elaboration. Similarly, Suzuki and Heck reactions enable the introduction of aryl, vinyl, and alkyl groups, leading to a diverse array of substituted aniline derivatives. These derivatives can serve as advanced intermediates in the synthesis of dyes, polymers, and biologically active molecules. nih.govacs.org
The N-(oxan-4-ylmethyl)aniline moiety can also be further functionalized. The secondary amine can undergo N-alkylation or N-arylation reactions, although these transformations need to be carefully orchestrated to avoid competing reactions at the iodo position. researchgate.netnih.govnih.gov
Below is a table summarizing potential cross-coupling reactions for the synthesis of advanced intermediates starting from 3-iodo-N-(oxan-4-ylmethyl)aniline, based on established methodologies for similar iodoaniline substrates.
Table 1: Potential Cross-Coupling Reactions for the Synthesis of Advanced Intermediates
| Reaction Type | Coupling Partner | Catalyst System (Typical) | Potential Product Structure |
| Sonogashira Coupling | Terminal Alkyne (e.g., Phenylacetylene) | PdCl₂(PPh₃)₂, CuI, Et₃N | 3-(Phenylethynyl)-N-(oxan-4-ylmethyl)aniline |
| Suzuki Coupling | Arylboronic Acid (e.g., Phenylboronic Acid) | Pd(PPh₃)₄, Base (e.g., Na₂CO₃) | 3-Phenyl-N-(oxan-4-ylmethyl)aniline |
| Heck Coupling | Alkene (e.g., Styrene) | Pd(OAc)₂, P(o-tol)₃, Base (e.g., Et₃N) | 3-Styryl-N-(oxan-4-ylmethyl)aniline |
| Buchwald-Hartwig Amination | Amine (e.g., Morpholine) | Pd₂(dba)₃, Ligand (e.g., BINAP), Base (e.g., NaOtBu) | 3-(Morpholin-4-yl)-N-(oxan-4-ylmethyl)aniline |
Strategies for Diversity-Oriented Synthesis
Diversity-oriented synthesis (DOS) aims to rapidly generate libraries of structurally diverse small molecules. The unique combination of functional groups in 3-iodo-N-(oxan-4-ylmethyl)aniline makes it an excellent scaffold for DOS strategies.
Leveraging the Orthogonal Reactivity of the Iodine and Amine Functionalities
The distinct reactivity of the carbon-iodine bond and the nitrogen-hydrogen bond allows for selective, stepwise functionalization. This "orthogonal reactivity" is a cornerstone of efficient molecular construction. The aryl iodide is susceptible to reactions involving transition metal catalysis, such as the cross-coupling reactions mentioned previously. In contrast, the secondary amine is a nucleophile and a base, readily participating in reactions like acylation, sulfonylation, and alkylation. organic-chemistry.orgmdpi.combohrium.comnih.gov
This orthogonality enables a synthetic strategy where one functional group is modified while the other remains intact, to be reacted in a subsequent step under a different set of conditions. For example, a Suzuki coupling could be performed on the iodo group, followed by acylation of the amine. This sequential approach allows for the systematic introduction of diversity at two distinct points on the molecule.
The following table illustrates a potential two-step reaction sequence demonstrating the orthogonal reactivity of 3-iodo-N-(oxan-4-ylmethyl)aniline.
Table 2: Exemplary Orthogonal Reaction Sequence
| Step | Reaction | Reagents and Conditions (Typical) | Intermediate/Product |
| 1 | Suzuki Coupling | Phenylboronic acid, Pd(PPh₃)₄, Na₂CO₃, Toluene/H₂O, heat | 3-Phenyl-N-(oxan-4-ylmethyl)aniline |
| 2 | Acylation | Acetyl chloride, Et₃N, CH₂Cl₂, room temperature | N-Acetyl-3-phenyl-N-(oxan-4-ylmethyl)aniline |
Incorporation into Multicomponent Reactions (MCRs)
Multicomponent reactions (MCRs) are one-pot processes where three or more reactants combine to form a product that incorporates substantial portions of all the starting materials. organic-chemistry.orgnih.govfrontiersin.orgrug.nl The amine functionality of 3-iodo-N-(oxan-4-ylmethyl)aniline makes it a suitable component for various MCRs.
For instance, it could potentially participate as the amine component in well-known MCRs such as the Mannich, Ugi, or Biginelli reactions. In such a scenario, the iodo group would be carried through the reaction, providing a handle for further diversification in a post-MCR transformation step. This combination of MCRs and subsequent functionalization is a powerful strategy in diversity-oriented synthesis.
While specific examples involving 3-iodo-N-(oxan-4-ylmethyl)aniline in MCRs are not extensively documented, the reactivity of the aniline moiety suggests its compatibility with established MCR protocols. For example, a hypothetical Ugi four-component reaction could involve 3-iodo-N-(oxan-4-ylmethyl)aniline, an aldehyde, a carboxylic acid, and an isocyanide to rapidly generate a complex, peptide-like scaffold bearing the iodo-phenyl group.
The following table outlines a potential application of 3-iodo-N-(oxan-4-ylmethyl)aniline in a multicomponent reaction.
Table 3: Potential Incorporation into a Multicomponent Reaction
| MCR Type | Reactants | Potential Product Scaffold |
| Ugi Reaction | 3-iodo-N-(oxan-4-ylmethyl)aniline, Aldehyde (e.g., Isobutyraldehyde), Carboxylic Acid (e.g., Acetic Acid), Isocyanide (e.g., tert-Butyl isocyanide) | α-Acylamino amide with a 3-iodophenyl-N-(oxan-4-ylmethyl) substituent |
Future Research Directions and Unexplored Avenues
Development of More Sustainable and Efficient Synthetic Routes
The imperative for green chemistry in the pharmaceutical and chemical industries necessitates the development of environmentally benign and economically viable synthetic methods. youtube.comacs.org Future research should focus on creating sustainable pathways to 3-iodo-N-(oxan-4-ylmethyl)aniline, minimizing waste and the use of hazardous reagents.
Key areas for exploration include:
Catalyst-Free Reactions: Investigating novel, catalyst-free methods, such as those induced by high-frequency ultrasound for N-dealkylation of aniline (B41778) derivatives in water, could offer a greener alternative to traditional transition metal-catalyzed processes. rsc.org
Biocatalysis: The use of enzymes, such as immobilized nitroreductases, presents a sustainable option for the synthesis of aniline derivatives, reducing reliance on precious metals and high-pressure hydrogenation. nih.gov This chemoenzymatic approach could be adapted for the synthesis of precursors to 3-iodo-N-(oxan-4-ylmethyl)aniline.
Greener Iodination Reagents: The development and application of eco-friendly iodinating reagents are crucial. researchgate.net Research into reagents that operate under mild conditions and in greener solvents like water can significantly improve the sustainability of the synthesis. researchgate.net
One-Pot Cascade Reactions: Designing one-pot syntheses, where multiple reaction steps are carried out in a single reactor, can significantly reduce waste and improve efficiency. acs.org A one-pot cascade reaction for aniline synthesis starting from non-aromatic precursors has been demonstrated and could be a template for future work. acs.org
A comparative table of potential sustainable synthetic strategies is presented below:
| Synthetic Strategy | Potential Advantages | Relevant Research |
| Catalyst-Free N-dealkylation | Avoids transition metals and hazardous solvents. rsc.org | Ultrasound-induced reactions in water. rsc.org |
| Biocatalytic Synthesis | Reduces reliance on precious metals, lower energy requirements, uses aqueous solvents. nih.gov | Immobilized nitroreductases for aniline synthesis. nih.gov |
| Green Iodination | Mild reaction conditions, recyclable reagents, use of water as a solvent. researchgate.net | N-Iodo-4-N,N-Dimethylaminopyridinium Iodide as a green iodinating reagent. researchgate.net |
| One-Pot Cascade Reactions | Fewer steps, reduced waste, increased efficiency. acs.org | Synthesis of anilines from amines and cyclohexanones. acs.org |
Exploration of Novel Reactivity Patterns and Catalytic Transformations
The iodoaniline moiety in 3-iodo-N-(oxan-4-ylmethyl)aniline offers a versatile handle for a variety of chemical transformations. Future research should aim to uncover new reactivity patterns and develop novel catalytic systems to functionalize this compound further.
Potential research directions include:
Palladium-Catalyzed Cross-Coupling Reactions: The iodo group is an excellent substrate for palladium-catalyzed reactions such as Sonogashira, Suzuki, and Heck couplings. nih.gov Exploring these reactions with 3-iodo-N-(oxan-4-ylmethyl)aniline could lead to a diverse library of new compounds with potentially interesting biological activities. nih.gov
Electrochemical Halogenation: Potential-controlled electrochemical methods offer precise control over the degree of halogenation of anilines, allowing for selective mono- or di-halogenation under mild, oxidant-free conditions. acs.org Applying this technique to N-(oxan-4-ylmethyl)aniline could provide a clean and efficient route to 3-iodo-N-(oxan-4-ylmethyl)aniline.
Photoredox Catalysis: The use of light to drive chemical reactions has emerged as a powerful tool in organic synthesis. acs.org Investigating photoredox-catalyzed reactions of 3-iodo-N-(oxan-4-ylmethyl)aniline could unlock new and previously inaccessible chemical transformations.
Hypervalent Iodine Chemistry: Hypervalent iodine reagents are known for their strong oxidative properties and low toxicity, making them attractive for various organic transformations. researchgate.net Exploring their use in reactions involving 3-iodo-N-(oxan-4-ylmethyl)aniline could lead to the development of novel synthetic methodologies.
The following table summarizes potential catalytic transformations:
| Catalytic Method | Potential Application | Key Advantages |
| Palladium-Catalyzed Cross-Coupling | Synthesis of diverse derivatives. nih.gov | High efficiency and functional group tolerance. uva.nl |
| Electrochemical Halogenation | Selective iodination. acs.org | Precise control, mild conditions, no external oxidants. acs.org |
| Photoredox Catalysis | Novel bond formations. acs.org | Access to unique reactivity under mild conditions. acs.org |
| Hypervalent Iodine Chemistry | Oxidative transformations. researchgate.net | Low toxicity and green oxidative features. researchgate.net |
Integration with Flow Chemistry and Automated Synthesis Platforms
The transition from traditional batch manufacturing to continuous flow chemistry is revolutionizing the pharmaceutical industry. veranova.comcontractpharma.comamt.uk This shift offers numerous advantages, including enhanced safety, improved efficiency, and greater control over reaction parameters. europeanpharmaceuticalreview.com
Future research should focus on adapting the synthesis of 3-iodo-N-(oxan-4-ylmethyl)aniline and its derivatives to flow chemistry platforms. This would involve:
Developing Continuous Flow Processes: Designing and optimizing continuous flow reactors for the key synthetic steps, such as iodination and N-alkylation. rsc.orgresearchgate.net This approach allows for better heat and mass transfer, leading to higher yields and purity. europeanpharmaceuticalreview.com
Automated Synthesis: Integrating the flow process with automated systems for real-time monitoring and control of reaction parameters. contractpharma.com This can lead to more robust and reproducible manufacturing processes. veranova.com
Scalability: Flow chemistry simplifies the process of scaling up from laboratory to pilot and full production scales, which is a significant advantage over traditional batch methods. amt.uk
The benefits of integrating flow chemistry are highlighted in the table below:
| Feature | Advantage in Synthesizing 3-iodo-N-(oxan-4-ylmethyl)aniline |
| Enhanced Safety | Smaller reaction volumes minimize risks associated with hazardous reagents or exothermic reactions. europeanpharmaceuticalreview.com |
| Increased Efficiency | Continuous production reduces downtime and increases productivity. veranova.comeuropeanpharmaceuticalreview.com |
| Improved Product Quality | Precise control over reaction parameters leads to fewer impurities and a more consistent product. veranova.comcontractpharma.com |
| Flexibility and Scalability | Modular nature allows for easy adaptation to different scales and chemistries. amt.ukeuropeanpharmaceuticalreview.com |
Advanced Computational Modeling for Predictive Synthesis and Materials Science
Computational chemistry and in silico modeling are becoming indispensable tools in modern chemical research. nih.gov These methods can be used to predict the properties of molecules, guide experimental design, and accelerate the discovery of new materials and synthetic routes.
For 3-iodo-N-(oxan-4-ylmethyl)aniline, computational modeling could be applied to:
Predict Reaction Outcomes: Use quantum mechanical calculations to predict the feasibility and selectivity of proposed synthetic routes, saving time and resources in the lab.
Design Novel Catalysts: Employ computational screening to identify optimal catalysts for specific transformations of 3-iodo-N-(oxan-4-ylmethyl)aniline.
Predict Material Properties: In silico methods can be used to predict the physical and chemical properties of polymers and other materials derived from 3-iodo-N-(oxan-4-ylmethyl)aniline, guiding the design of new functional materials. rsc.orgresearchgate.net
Understand Reaction Mechanisms: Detailed computational studies can provide insights into the mechanisms of key reactions, aiding in the optimization of reaction conditions.
The application of computational modeling is summarized in the following table:
| Application Area | Computational Approach | Potential Impact |
| Predictive Synthesis | Quantum Mechanics (QM), Density Functional Theory (DFT) | Rational design of efficient and selective synthetic routes. |
| Catalyst Design | High-Throughput Virtual Screening | Accelerated discovery of novel and improved catalysts. |
| Materials Science | Molecular Dynamics (MD), Quantitative Structure-Property Relationship (QSPR) | In silico design of new materials with desired properties. rsc.org |
| Mechanistic Studies | QM/MM, Transition State Theory | Deeper understanding of reaction pathways for process optimization. |
Q & A
Basic Research Questions
Q. What are the optimal synthetic strategies for preparing 3-iodo-N-(oxan-4-ylmethyl)aniline, and how can reaction conditions be tailored to improve yield and purity?
- Methodological Answer : Synthesis typically involves two key steps: (1) alkylation of the aniline nitrogen with oxan-4-ylmethyl chloride under basic conditions (e.g., NaH in DMF) and (2) iodination via electrophilic substitution using iodine in the presence of HNO₃ and H₂SO₄. Yield optimization requires precise stoichiometric control, inert atmospheres to prevent oxidation, and temperature modulation (0–5°C for iodination to minimize side reactions). Purification via column chromatography with silica gel and hexane/ethyl acetate gradients is recommended .
Q. Which spectroscopic techniques are most effective for characterizing 3-iodo-N-(oxan-4-ylmethyl)aniline, and how can data interpretation confirm structural integrity?
- Methodological Answer :
- 1H/13C NMR : Key signals include the aromatic protons (δ 6.8–7.5 ppm for iodo-substituted aryl), oxane methylene protons (δ 3.3–4.0 ppm), and NH resonance (δ ~5.0 ppm, broad).
- IR Spectroscopy : Stretching frequencies for N-H (~3350 cm⁻¹) and C-I bonds (~500 cm⁻¹) confirm functional groups.
- Mass Spectrometry : High-resolution MS (HRMS) validates the molecular ion ([M+H]⁺) and isotopic pattern from iodine.
Cross-referencing with computational models (e.g., DFT for vibrational spectra) resolves ambiguities .
Q. What are the primary chemical reactions this compound undergoes, and what factors influence selectivity between oxidation, reduction, and substitution pathways?
- Methodological Answer :
- Oxidation : Forms quinones or nitroso derivatives under strong oxidants (e.g., KMnO₄), influenced by solvent polarity and pH .
- Reduction : Catalytic hydrogenation (H₂/Pd-C) converts the iodo group to hydrogen, while LiAlH₄ reduces oxane rings. Selectivity depends on catalyst choice and reaction time .
- Substitution : Iodo displacement by nucleophiles (e.g., Suzuki coupling) requires Pd catalysts and inert conditions. Steric hindrance from the oxane group impacts reaction rates .
Advanced Research Questions
Q. How can computational models (e.g., DFT, molecular docking) predict the reactivity or biological interactions of 3-iodo-N-(oxan-4-ylmethyl)aniline?
- Methodological Answer :
- DFT Calculations : Predict vibrational spectra (IR/Raman) and HOMO-LUMO gaps to correlate with experimental data. Solvent effects are modeled using PCM (Polarizable Continuum Model) .
- Molecular Docking : Simulate binding to kinase targets (e.g., Bcr-Abl) using AutoDock Vina. Pharmacophore mapping identifies critical interactions (e.g., hydrogen bonding with oxane oxygen) .
- MD Simulations : Assess stability of protein-ligand complexes over 100 ns trajectories to prioritize candidates for synthesis .
Q. What experimental approaches resolve contradictions in proposed mechanisms for substitution reactions involving the iodo substituent?
- Methodological Answer :
- Kinetic Isotope Effects (KIE) : Compare reaction rates using deuterated vs. non-deuterated substrates to distinguish between SNAr (nucleophilic aromatic substitution) and radical pathways .
- Cross-Coupling Studies : Track regioselectivity in Suzuki-Miyaura reactions with substituted boronic acids to infer electronic effects .
- In Situ Monitoring : Use techniques like FT-IR or Raman spectroscopy to detect intermediates (e.g., σ-complexes in SNAr) .
Q. In pharmacological studies, how is the potential of this compound as a kinase inhibitor evaluated, and how are binding affinities quantified?
- Methodological Answer :
- Enzyme Assays : Measure IC₅₀ values against purified kinases (e.g., EGFR, Abl1) using fluorescence-based ADP-Glo™ kits .
- Surface Plasmon Resonance (SPR) : Determine kinetic parameters (ka, kd) for target binding. A response unit (RU) threshold >50 indicates significant interaction .
- Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔH, ΔS) to optimize lead compounds .
Data Contradiction Analysis
Q. How should researchers address discrepancies in spectroscopic data (e.g., NMR shifts) between synthesized batches?
- Methodological Answer :
- Purity Assessment : Use HPLC-MS to detect impurities (e.g., dehalogenated byproducts).
- Solvent Effects : Re-record NMR in deuterated DMSO vs. CDCl₃ to assess hydrogen bonding impacts.
- Crystallography : Single-crystal X-ray diffraction resolves ambiguous stereochemistry or regiochemistry .
Key Research Findings
- Synthetic Yield Optimization : Alkylation at 0°C improves oxane group incorporation (yield: 72% vs. 58% at RT) .
- Biological Activity : Analogous iodoanilines show sub-µM IC₅₀ against leukemia cell lines, suggesting therapeutic potential .
- Computational Insights : DFT predicts a HOMO-LUMO gap of 4.2 eV, indicating stability under physiological conditions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
